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A comprehensive review of the correlation between the primary urinary metabolite of

progesterone, pregnanediol, and its parent hormone in serum. While the specific urinary

metabolite 11-Keto-pregnanediol was queried, a thorough review of the scientific literature did

not yield studies validating its correlation with serum progesterone. Therefore, this guide

focuses on the well-established relationship between urinary pregnanediol (and its glucuronide)

and serum progesterone.

Introduction
For researchers, scientists, and professionals in drug development, the accurate assessment

of progesterone levels is critical for a wide range of applications, from monitoring ovarian

function and ovulation to managing pregnancy and hormone replacement therapies. While

serum progesterone measurement is considered the gold standard, it requires invasive blood

draws, which can be inconvenient and impractical for frequent monitoring. Consequently, the

measurement of urinary progesterone metabolites has emerged as a non-invasive alternative.

The primary urinary metabolite of progesterone is pregnanediol, which is typically excreted as

pregnanediol-3-glucuronide (PdG). Numerous studies have demonstrated a strong correlation

between urinary PdG levels and serum progesterone, making it a reliable surrogate for

assessing progesterone activity.

This guide provides a detailed comparison of urinary pregnanediol and serum progesterone,

presenting supporting experimental data, detailed methodologies, and visual representations of

the underlying biological and experimental processes.
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Data Presentation: Correlation of Urinary
Pregnanediol with Serum Progesterone
Several studies have quantitatively assessed the relationship between urinary pregnanediol (or

its glucuronide, PdG) and serum progesterone levels. The following table summarizes key

findings from these studies.
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Study Cohort
Urinary
Metabolite
Measured

Analytical
Method

Correlation
with Serum
Progesterone

Reference

Normal,

ovulatory women

Pregnanediol

glucuronide

(PDG)

Radioimmunoass

ay (RIA) and

Enzyme

Immunoassay

(EIA)

A significant

correlation was

observed

between urinary

PDG and serum

progesterone.[1]

[2]

[1][2]

Normal,

ovulatory women

Pregnanediol

glucuronide

(PDG)

ELISA

Urine PDG

demonstrates

excellent

agreement with

serum

progesterone.[3]

[3]

Women

undergoing

fertility

monitoring

Pregnanediol

glucuronide

(PDG)

Home-use

device

Urinary PdG is

well-correlated to

serum

concentrations of

progesterone.[4]

[4]

Early pregnancy

Pregnanediol-3-

alpha-

glucuronide

Radioimmunoass

ay and Enzyme

Immunoassay

Urinary

pregnanediol-3

alpha-

glucuronide

levels correlated

closely with

serum

progesterone (r =

0.74, p =

0.0001).[5]

[5]
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Measurement of Serum Progesterone
Principle: Serum progesterone levels are commonly measured using competitive

immunoassays, such as ELISA (Enzyme-Linked Immunosorbent Assay) or chemiluminescent

immunoassays. In these assays, progesterone in the sample competes with a labeled

progesterone for a limited number of antibody binding sites. The amount of labeled

progesterone bound to the antibody is inversely proportional to the concentration of

progesterone in the sample.

Exemplary Protocol (ELISA):

Sample Collection and Preparation:

Collect whole blood via venipuncture into a serum separator tube.

Allow the blood to clot at room temperature.

Centrifuge to separate the serum from the blood cells.

Store the serum at -20°C until analysis.

ELISA Procedure:

Pipette standards, controls, and serum samples into microplate wells coated with anti-

progesterone antibodies.

Add a fixed amount of enzyme-labeled progesterone (e.g., progesterone-horseradish

peroxidase conjugate) to each well.

Incubate the plate to allow for competitive binding.

Wash the wells to remove unbound progesterone and enzyme-labeled progesterone.

Add a substrate solution that reacts with the enzyme to produce a colored product.

Stop the enzyme-substrate reaction after a defined time.

Measure the absorbance of the colored product using a microplate reader.
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Data Analysis:

Generate a standard curve by plotting the absorbance values of the standards against

their known concentrations.

Determine the progesterone concentration in the samples by interpolating their

absorbance values on the standard curve.

Measurement of Urinary Pregnanediol Glucuronide
(PdG)
Principle: Urinary PdG is also frequently measured using competitive immunoassays. Due to

the high concentration of PdG in urine relative to progesterone, urine samples often require

dilution prior to analysis. Alternatively, liquid chromatography-tandem mass spectrometry (LC-

MS/MS) offers a highly specific and sensitive method for the direct quantification of urinary

PdG.

Exemplary Protocol (Immunoassay):

Sample Collection:

Collect a first-morning urine sample. This sample is typically more concentrated and

provides a more consistent measurement.

Store the urine sample at -20°C until analysis.

Immunoassay Procedure:

The procedure is analogous to the serum progesterone ELISA, with the following key

differences:

The antibody used is specific for pregnanediol glucuronide.

The standards are prepared with known concentrations of PdG.

Urine samples may need to be diluted to fall within the assay's dynamic range.

Creatinine Correction:
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To account for variations in urine dilution, it is standard practice to measure the creatinine

concentration in the urine sample.

PdG concentrations are then expressed as a ratio to creatinine (e.g., in ng/mg creatinine).

Signaling Pathways and Experimental Workflows
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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